Cas no 93676-16-5 (Acetic acid,2-[(dibutoxyphosphinothioyl)oxy]-2-[(dibutoxyphosphinyl)thio]-, ethyl ester)

• Product name: Acetic acid,2-[(dibutoxyphosphinothioyl)oxy]-2-[(dibutoxyphosphinyl)thio]-, ethyl ester
• CAS No: 93676-16-5
• MF: C₂₀H₄₂O₈P₂S₂
• MW: 536.620206356049
• CID: 812151
• PubChem ID: 179721

Acetic acid,2-[(dibutoxyphosphinothioyl)oxy]-2-[(dibutoxyphosphinyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(dibutoxyphosphinothioyl)oxy]-2-[(dibutoxyphosphinyl)thio]-, ethyl ester
• ethyl 2-dibutoxyphosphinothioyloxy-2-dibutoxyphosphorylsulfanylacetate
• Acetic acid, ((dibutoxyphosphinothioyl)oxy)((dibutoxyphosphinyl)thio)-, ethyl ester
• ethyl [(dibutoxyphosphorothioyl)oxy][(dibutoxyphosphoryl)sulfanyl]acetate
• 93676-16-5
• DTXSID30918225

• Inchi： InChI=1S/C20H42O8P2S2/c1-6-11-15-24-29(22,25-16-12-7-2)32-20(19(21)23-10-5)28-30(31,26-17-13-8-3)27-18-14-9-4/h20H,6-18H2,1-5H3
• InChI Key： YJTUVKKKSBDWSR-UHFFFAOYSA-N
• SMILES： CCCCOP(=O)(OCCCC)SC(C(=O)OCC)OP(=S)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 536.18
• Monoisotopic Mass: 536.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 23
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų
• XLogP3: 6.4

Experimental Properties

• Density: 1.155
• Boiling Point: 533.5°C at 760 mmHg
• Flash Point: 276.5°C
• Refractive Index: 1.489
• PSA: 166.53000
• LogP: 7.87540